
Introduction: The Significance of 2-Methyl-6-
nitroquinoline

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Methyl-6-nitroquinoline

Cat. No.: B057331 Get Quote

2-Methyl-6-nitroquinoline, also known as 6-nitroquinaldine, is a derivative of quinoline, a

heterocyclic aromatic organic compound. Its structure, featuring a methyl group at the 2-

position and a nitro group at the 6-position, imparts specific chemical reactivity and physical

characteristics that make it a valuable intermediate in organic synthesis. The precise

determination of its physical properties, such as melting and boiling points, is not merely an

academic exercise; it is fundamental for assessing purity, designing purification protocols (like

recrystallization and distillation), and ensuring safe handling and storage.[1][2]

The nitro group significantly influences the molecule's polarity and intermolecular forces,

primarily through dipole-dipole interactions and potential for hydrogen bonding, which in turn

dictates its melting and boiling characteristics.[3] Understanding these properties is a

prerequisite for its application in the synthesis of pharmaceuticals, dyes, and other specialty

chemicals.

Physicochemical Data Summary
All quantitative data for 2-Methyl-6-nitroquinoline are summarized in the table below for

efficient reference.
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Property Value Source(s)

IUPAC Name 2-methyl-6-nitroquinoline [4][5]

Synonyms 6-Nitroquinaldine [5][6]

CAS Number 613-30-9 [4][5][7][8]

Molecular Formula C₁₀H₈N₂O₂ [4][5][9]

Molecular Weight 188.18 g/mol [5][9]

Appearance
Yellow to brown crystalline

powder
[4]

Melting Point 162-167 °C [4]

Boiling Point

Data not readily available;

potential for decomposition at

atmospheric pressure.

Melting Point: Determination and Interpretation
The melting point is a critical indicator of a crystalline solid's purity. For a pure compound, the

melting range is typically sharp, spanning 0.5-1.0°C.[3] The presence of impurities disrupts the

crystal lattice, leading to a depression of the melting point and a broadening of the melting

range.[1]

The reported melting point for 2-Methyl-6-nitroquinoline is in the range of 162-167°C.[4] This

range suggests a commercially available purity suitable for most applications, though further

purification via recrystallization could potentially sharpen this range.

Experimental Protocol: Capillary Melting Point
Determination
The most common and reliable method for determining the melting point of a powdered solid

like 2-Methyl-6-nitroquinoline is the capillary method, often performed using a Mel-Temp

apparatus or a Thiele tube.[10]

Causality Behind Procedural Choices:
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Sample Preparation: The sample must be finely powdered to ensure uniform packing and

efficient heat transfer within the capillary tube.[1] Incomplete powdering can lead to uneven

heating and an inaccurate, broad melting range.

Heating Rate: An initial rapid heating phase is acceptable to find an approximate melting

point. However, for the accurate determination, the temperature ramp must be slowed to

~2°C per minute near the expected melting point.[1] A fast heating rate does not allow the

sample and the thermometer to reach thermal equilibrium, resulting in a recorded melting

point that is higher than the true value.

Purity Assessment: A melting range greater than 2°C is a strong indication of impurities.[1][2]

This is because the impurities introduce defects into the crystal lattice, requiring less energy

to overcome the intermolecular forces.

Step-by-Step Methodology:

Sample Loading: A small amount of finely powdered 2-Methyl-6-nitroquinoline is

introduced into a capillary tube, which is sealed at one end. The tube is tapped gently to

pack the sample to a height of 2-3 mm.[1][10]

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus (e.g., Mel-Temp) alongside a calibrated thermometer.[1]

Initial Fast Run: The apparatus is heated rapidly (5-10°C/min) to determine an approximate

melting range. This saves time and establishes the temperature window for the precise

measurement.[1]

Accurate Slow Run: A fresh sample is used. The apparatus is heated quickly to about 20°C

below the approximate melting point found in the fast run.[1] The heating rate is then

reduced to 1-2°C per minute.

Data Recording: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the last crystal melts (T2) are recorded. This T1-T2 interval is the

melting range.[2]

Workflow for Melting Point Determination
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The logical flow of the experimental protocol is depicted below.

Sample Preparation

Melting Point Measurement

Data Analysis

Grind sample to a fine powder

Load 2-3 mm into capillary tube

Place sample in apparatus

Perform initial 'fast run' to estimate MP

Cool apparatus & prepare fresh sample

Perform 'slow run' (1-2°C/min) near estimated MP

Record T1 (first liquid) and T2 (all liquid)

Report melting range (T1 - T2)

Assess purity based on range width

Click to download full resolution via product page
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Caption: Workflow for accurate melting point determination.

Boiling Point: Challenges and Experimental
Approach
An experimentally determined boiling point for 2-Methyl-6-nitroquinoline at atmospheric

pressure is not readily found in scientific literature or commercial datasheets. This is common

for complex organic molecules with high melting points and polar functional groups, such as

the nitro group. The high temperatures required to reach the boiling point at 760 mmHg may

lead to thermal decomposition before boiling occurs.

Therefore, any experimental determination should ideally be conducted under reduced

pressure (vacuum distillation), and the boiling point at atmospheric pressure can be

extrapolated using a pressure-temperature nomograph.

Experimental Protocol: Micro-Boiling Point
Determination (Thiele Tube)
For determining the boiling point of a small quantity of liquid, or a solid that can be melted

without decomposition, the micro-boiling point method using a Thiele tube is highly effective

and requires minimal sample.[11]

Causality Behind Procedural Choices:

Inverted Capillary: The small, inverted capillary tube acts as its own manometer. As the

sample is heated, the air trapped inside expands and escapes. When the sample's vapor

pressure equals the atmospheric pressure, a rapid stream of bubbles emerges. This defines

the boiling point.[11][12]

Cooling Phase: The crucial measurement is taken during the cooling phase. As the

temperature drops slightly below the boiling point, the vapor pressure of the sample

becomes less than the atmospheric pressure. This pressure difference forces the liquid back

into the capillary tube. The temperature at which this occurs is the equilibrium point where

vapor pressure equals atmospheric pressure—the true boiling point.[11][12]
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Thiele Tube Design: The specific shape of the Thiele tube is designed to facilitate the

circulation of the heating oil via convection, ensuring uniform temperature distribution around

the sample and thermometer, which is critical for an accurate reading.

Step-by-Step Methodology:

Sample Preparation: A small glass vial (e.g., a Durham tube) is filled about half-full with the

sample (in this case, molten 2-Methyl-6-nitroquinoline).[11]

Capillary Insertion: A standard melting point capillary tube is inverted (sealed end up) and

placed inside the vial containing the sample.[11]

Apparatus Assembly: The vial is attached to a thermometer with a rubber band, ensuring the

sample is level with the thermometer bulb. This assembly is then placed in a Thiele tube

containing high-boiling mineral oil.[11]

Heating: The side arm of the Thiele tube is heated gently with a microburner. Heat is applied

until a rapid and continuous stream of bubbles emerges from the tip of the inverted capillary

tube.[11][12]

Cooling and Observation: The heat is removed. The apparatus is allowed to cool slowly while

observing the capillary tube.

Data Recording: The temperature at the precise moment the stream of bubbles stops and

the liquid is drawn into the capillary tube is recorded. This temperature is the boiling point of

the liquid at the current atmospheric pressure.[11][12]

Workflow for Micro-Boiling Point Determination
The logical steps for the micro-boiling point experiment are outlined in the diagram below.
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Apparatus Setup

Heating Phase

Cooling & Measurement Phase

Add molten sample to small vial

Place inverted capillary tube into sample

Attach vial to thermometer

Mount assembly in Thiele tube

Gently heat Thiele tube side arm

Observe for rapid, continuous stream of bubbles

Remove heat source

Observe sample as it cools

Record temperature at the moment liquid enters capillary

Click to download full resolution via product page

Caption: Workflow for micro-boiling point determination.
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Conclusion
The melting point of 2-Methyl-6-nitroquinoline is well-characterized at 162-167°C, serving as

a reliable parameter for identity and purity confirmation. In contrast, its boiling point at

atmospheric pressure is not established, likely due to thermal instability at elevated

temperatures. The experimental protocols detailed herein provide a robust framework for the

precise and accurate determination of these vital physicochemical properties, grounding the

procedures in the principles of thermal analysis and phase equilibria. For any new synthesis or

purification of this compound, a careful determination of the melting range is a mandatory

quality control step.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Introduction: The Significance of 2-Methyl-6-
nitroquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057331#2-methyl-6-nitroquinoline-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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